3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid

• IUPAC Name: 3-[cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C14H23NO3/c1-10(14(17)18)9-15(12-7-8-12)13(16)11-5-3-2-4-6-11/h10-12H,2-9H2,1H3,(H,17,18)
• InChI Key: PDAHYVUXMAOWHB-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C1CC1)C(=O)C2CCCCC2)C(=O)O
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol

Description

3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid, also known as CCPA, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. CCPA is a derivative of the amino acid alanine and has been found to have a wide range of biochemical and physiological effects. In We will also discuss possible future directions for research on CCPA.

Mechanism of Action

3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid exerts its effects through the activation of adenosine receptors. Adenosine receptors are involved in a variety of physiological processes, including cardiovascular function, neurotransmission, and inflammation. 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid specifically activates the A1 adenosine receptor, which has been shown to have protective effects in cardiovascular and neurological diseases.
Biochemical and Physiological Effects:
3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has been found to have a variety of biochemical and physiological effects. It has been shown to decrease blood pressure and heart rate, improve myocardial function, and reduce ischemic injury in animal models of cardiovascular disease. 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has also been found to have neuroprotective effects, including reducing neuronal damage and improving cognitive function in animal models of Alzheimer's disease. Additionally, 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying adenosine receptors. Additionally, 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has been shown to be relatively safe and well-tolerated in animal models. However, 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has some limitations for lab experiments. It has low solubility in water, which can make it difficult to administer in vivo. Additionally, 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has a relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several possible future directions for research on 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid. One area of interest is the potential therapeutic applications of 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid in cardiovascular and neurological diseases. Further studies are needed to determine the optimal dosing and administration of 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid for these applications. Additionally, there is interest in exploring the anti-inflammatory and anti-tumor effects of 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid in more detail. Finally, there is potential for the development of new derivatives of 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid with improved solubility and pharmacokinetic properties.

Synthesis Methods

The synthesis of 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid involves the reaction of cyclohexanecarbonyl chloride with alanine methyl ester to form the intermediate 3-(cyclohexanecarbonylamino)-2-methylpropanoic acid methyl ester. This intermediate is then treated with sodium hydride and cyclopropylamine to yield 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid. The synthesis of 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has been optimized to yield high purity and yield.

Scientific Research Applications

3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has been shown to have a variety of applications in scientific research. It has been found to have potential therapeutic effects in the treatment of cardiovascular diseases, such as hypertension and ischemic heart disease. 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has also been found to have neuroprotective effects and may have potential in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, 3-[Cyclohexanecarbonyl(cyclopropyl)amino]-2-methylpropanoic acid has been shown to have anti-inflammatory and anti-tumor effects.